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Compound of Interest

Compound Name: Hydroxyprogesterone caproate

Cat. No.: B1673979

This document provides essential safety and logistical information for the proper disposal of
hydroxyprogesterone caproate, a synthetic progestin, within a research and drug
development laboratory setting. Adherence to these procedures is critical to ensure personnel
safety, environmental protection, and regulatory compliance.

Hydroxyprogesterone caproate is classified as a hazardous substance, with potential
reproductive toxicity and carcinogenic effects.[1][2][3][4] Furthermore, it is recognized as being
very toxic to aquatic life, with long-lasting environmental consequences.[1][5] Therefore, it is
imperative that this compound and its associated waste are managed in accordance with all
applicable federal, state, and local regulations.

Waste Classification and Segregation

Proper disposal begins with accurate waste characterization and segregation at the point of
generation. Due to its hazardous properties, all materials contaminated with
hydroxyprogesterone caproate must be treated as hazardous pharmaceutical waste.

Table 1: Hydroxyprogesterone Caproate Waste Streams and Handling
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Waste Stream

Description

Recommended Container

Unused/Expired Pure

Compound

Pure, unadulterated
hydroxyprogesterone caproate

powder or solution.

Black, leak-proof, and clearly
labeled hazardous waste

container.

Contaminated Labware

Glassware, plasticware, pipette
tips, and other disposable
items that have come into
direct contact with
hydroxyprogesterone

caproate.

Black, leak-proof, and clearly
labeled hazardous waste

container.

Contaminated Personal

Protective Equipment (PPE)

Gloves, lab coats, and other
PPE contaminated with
hydroxyprogesterone

caproate.

Black, leak-proof, and clearly
labeled hazardous waste

container.

Aqueous Solutions

Buffer solutions or other
agueous mixtures containing
hydroxyprogesterone

caproate.

Designated, sealed, and
labeled hazardous liquid waste

container.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe handling and disposal of

hydroxyprogesterone caproate waste.

2.1. Personal Protective Equipment (PPE)

Before handling hydroxyprogesterone caproate or its waste, all personnel must wear

appropriate PPE:

o Safety goggles with side shields

e Impervious gloves (e.g., nitrile)

e Alab coat
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2.2. Waste Collection

e Segregate Waste: At the point of generation, immediately place all contaminated materials
into the appropriate, clearly labeled hazardous waste container.

» Avoid Mixing: Do not mix hydroxyprogesterone caproate waste with non-hazardous waste
streams.

o Container Management: Keep waste containers securely closed when not in use. Ensure
containers are in a designated and secure storage area.

2.3. Accidental Spills

In the event of a spill, follow these procedures:

o Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.
» Ventilate: If safe to do so, increase ventilation in the area.

o Containment: For liquid spills, use an absorbent material to contain the spill. For solid spills,
carefully sweep or vacuum the material, avoiding dust generation.

o Cleaning: Clean the spill area thoroughly with an appropriate solvent, followed by soap and
water.

o Waste Disposal: All materials used for spill cleanup must be disposed of as hazardous
waste.

2.4. Final Disposal

o Licensed Waste Hauler: The final disposal of hydroxyprogesterone caproate waste must
be conducted through a licensed hazardous waste disposal company.

« Incineration: The preferred method for the disposal of hazardous pharmaceutical waste is
incineration at a permitted treatment facility.[6][7]

o Regulatory Compliance: Ensure that all disposal activities are in full compliance with the
Resource Conservation and Recovery Act (RCRA) as well as state and local regulations.[6]
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials potentially contaminated with hydroxyprogesterone caproate.
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Caption: Hydroxyprogesterone Caproate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Hydroxyprogesterone Caproate: A
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673979#hydroxyprogesterone-caproate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1673979?utm_src=pdf-custom-synthesis
https://americanregent.com/media/1610/hydroxyprogesterone-caproate-injection-sds.pdf
https://www.echemi.com/sds/17a-hydroxyprogesteronecaproate-pid_Rock6313.html
https://www.chemicalbook.com/msds/hydroxyprogesterone-caproate.pdf
https://www.spectrumchemical.com/media/sds/H1234_AGHS.pdf
https://datasheets.scbt.com/sc-287311.pdf
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.benchchem.com/product/b1673979#hydroxyprogesterone-caproate-proper-disposal-procedures
https://www.benchchem.com/product/b1673979#hydroxyprogesterone-caproate-proper-disposal-procedures
https://www.benchchem.com/product/b1673979#hydroxyprogesterone-caproate-proper-disposal-procedures
https://www.benchchem.com/product/b1673979#hydroxyprogesterone-caproate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673979?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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